Cas no 119472-66-1 (4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate)

4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate structure
119472-66-1 structure
Product Name:4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate
CAS No:119472-66-1
MF:C8H11F3O3S
MW:244.231352090836
CID:3039014
PubChem ID:14195890
Update Time:2024-03-01

4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate
    • 4-methylcyclohexenyl triflate; 4-methyl-1-cyclohexen-1-yl trifluoromethanesulfonate; 4-methyl-cyclohex-1-enyl trifluoromethanesulfonate
    • 4-Methyl-1-cyclohexen-1-yl trifluoromethanesulfonate
    • WLZ3137
    • 4-Methyl-1-cyclohexenyl Trifluoromethanesulfonate
    • SCHEMBL5234275
    • SY300515
    • 119472-66-1
    • Inchi: 1S/C8H11F3O3S/c1-6-2-4-7(5-3-6)14-15(12,13)8(9,10)11/h4,6H,2-3,5H2,1H3
    • InChI Key: PXUKYBBJDOSNMG-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1=CCC(C)CC1

Computed Properties

  • Exact Mass: 244.03800
  • Monoisotopic Mass: 244.03809987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 3.63730

4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate Pricemore >>

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